Cas no 866157-43-9 (N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide)

• Product Name: N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide
• CAS No: 866157-43-9
• MF: C₁₉H₁₆ClN₃O
• MW: 337.802843093872
• CID: 5700176
• PubChem ID: 3825393
• Update Time: 2025-06-08

N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 866157-43-9
• AKOS005108201
• N-(4-chlorobenzyl)-4-methyl-N-(2-pyrazinyl)benzenecarboxamide
• N-[(4-chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide
• MS-2515
• N-[(4-chlorophenyl)methyl]-4-methyl-N-pyrazin-2-ylbenzamide
• Benzamide, N-[(4-chlorophenyl)methyl]-4-methyl-N-2-pyrazinyl-
• N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide

• Inchi： 1S/C19H16ClN3O/c1-14-2-6-16(7-3-14)19(24)23(18-12-21-10-11-22-18)13-15-4-8-17(20)9-5-15/h2-12H,13H2,1H3
• InChI Key： TYHIHGSHMJEFRH-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=C(Cl)C=C1)C1=NC=CN=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 337.0981898g/mol
• Monoisotopic Mass: 337.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 527.1±50.0 °C(Predicted)
• pka: 1.61±0.10(Predicted)

Additional information on N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide

Professional Introduction to N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide (CAS No. 866157-43-9)

N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide, with the CAS number 866157-43-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in academic and industrial laboratories.

The molecular structure of N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide consists of a benzamide core substituted with a pyrazine ring and a 4-chlorophenylmethyl group. This unique arrangement of functional groups contributes to its distinctive chemical properties and biological interactions. The presence of the chloro substituent on the phenyl ring enhances its lipophilicity, which is often a critical factor in drug absorption and distribution.

In recent years, there has been growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and neurological disorders. The benzamide moiety in N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide has been identified as a key pharmacophore in several bioactive molecules. Studies have shown that benzamides can interact with specific enzymes and receptors, modulating cellular processes and potentially leading to therapeutic effects.

The pyrazine ring in this compound adds another layer of complexity, influencing its binding affinity and selectivity. Pyrazines are known for their ability to enhance the solubility and bioavailability of drug candidates, making them valuable in medicinal chemistry. The combination of these structural elements makes N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide a versatile scaffold for designing new drugs.

Recent research has highlighted the potential of this compound in inhibiting specific kinases and enzymes that are overexpressed in cancer cells. Kinase inhibitors have become a cornerstone in targeted cancer therapies, and compounds like N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide show promise in this regard. Preclinical studies have demonstrated that it can disrupt signaling pathways involved in cell proliferation and survival, offering a new avenue for cancer treatment.

Beyond oncology, this compound has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide to modulate inflammatory responses may provide therapeutic benefits by targeting key inflammatory mediators.

The synthesis of N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods are crucial for producing sufficient quantities of the compound for further biological testing.

In conclusion, N-[(4-Chlorophenyl)methyl]-4-methyl-N-(pyrazin-2-yl)benzamide (CAS No. 866157-43-9) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As scientific understanding continues to evolve, compounds like this one hold the potential to revolutionize therapeutic approaches across multiple medical fields.